4,4-difluoro-2,2-dimethylcyclohexane-1-carboxylic acid
Description
4,4-Difluoro-2,2-dimethylcyclohexane-1-carboxylic acid is a di-substituted cyclohexane carboxylic acid . It is a white solid with the molecular formula C7H10F2O2 and a molecular weight of 164.15 .
Molecular Structure Analysis
The molecule has a cyclohexane ring with two fluorine atoms and two methyl groups attached to the same carbon atom, and a carboxylic acid group attached to another carbon atom . The exact 3D conformation and orientation of these groups would depend on the specific conditions and may vary.Physical and Chemical Properties Analysis
This compound is a white solid with a melting point of 103-107 °C . It is soluble in chloroform and methanol .Mechanism of Action
Safety and Hazards
The compound is classified as an irritant, with specific warning phrases including “Causes skin irritation”, “Causes serious eye irritation”, and "May cause respiratory irritation" . Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,4-difluoro-2,2-dimethylcyclohexane-1-carboxylic acid can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "2,2-dimethylcyclohexanone", "fluorine gas", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium hydroxide", "chloroacetic acid", "sodium bicarbonate", "magnesium", "ethyl bromide", "carbon dioxide" ], "Reaction": [ "Step 1: Synthesis of 4,4-difluoro-2,2-dimethylcyclohexanone by reacting 2,2-dimethylcyclohexanone with fluorine gas in the presence of sulfuric acid.", "Step 2: Reduction of 4,4-difluoro-2,2-dimethylcyclohexanone to 4,4-difluoro-2,2-dimethylcyclohexanol using sodium borohydride as a reducing agent.", "Step 3: Conversion of 4,4-difluoro-2,2-dimethylcyclohexanol to 4,4-difluoro-2,2-dimethylcyclohexene by dehydration using sulfuric acid as a catalyst.", "Step 4: Bromination of 4,4-difluoro-2,2-dimethylcyclohexene using bromine in the presence of acetic acid as a solvent.", "Step 5: Reaction of 4,4-difluoro-2,2-dimethylcyclohexene with chloroacetic acid in the presence of sodium hydroxide to form 4,4-difluoro-2,2-dimethylcyclohex-1-ene-1-carboxylic acid.", "Step 6: Conversion of 4,4-difluoro-2,2-dimethylcyclohex-1-ene-1-carboxylic acid to 4,4-difluoro-2,2-dimethylcyclohexane-1-carboxylic acid by hydrogenation using magnesium as a catalyst and ethyl bromide as a reducing agent.", "Step 7: Neutralization of the resulting product with sodium bicarbonate and purification of the final product by recrystallization from a suitable solvent." ] } | |
CAS No. |
2382918-24-1 |
Molecular Formula |
C9H14F2O2 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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